Cas no 1190321-60-8 (3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1190321-60-8
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4562456
• Update Time: 2025-06-15

3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine, 3-chloro-5-fluoro-
• 3-Chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine
• 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C7H4ClFN2/c8-6-3-11-7-5(6)1-4(9)2-10-7/h1-3H,(H,10,11)
• InChI Key： SEWNBPNLLPQGMF-UHFFFAOYSA-N
• SMILES： C12NC=C(Cl)C1=CC(F)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine

Professional Introduction to 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-60-8)

3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine, identified by its CAS number 1190321-60-8, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrrolopyridine class, which has garnered considerable attention due to its versatile pharmacological properties and potential applications in drug development.

The structural framework of 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine consists of a fused ring system comprising a pyrrole ring and a pyridine ring. The presence of both chlorine and fluorine substituents at the 3rd and 5th positions, respectively, enhances its chemical reactivity and functionalization potential. These substituents not only influence the electronic properties of the molecule but also play a crucial role in modulating its biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrolopyridine scaffolds. The unique structural features of 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine make it an attractive candidate for further exploration in various pharmacological contexts. Studies have demonstrated its potential in inhibiting specific enzymatic targets and interfering with key signaling pathways involved in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine is its ability to serve as a versatile building block for the synthesis of more complex molecules. Researchers have leveraged its reactive sites to introduce additional functional groups, leading to the development of novel analogs with enhanced potency and selectivity. These derivatives have shown promising results in preclinical studies, highlighting the compound's significance as a pharmacophore.

The fluorine atom at the 5th position is particularly noteworthy, as it contributes to the metabolic stability and bioavailability of the compound. Fluorinated pyrrolopyridines have been extensively studied for their ability to improve drug-like properties, including lipophilicity and resistance to enzymatic degradation. This feature makes 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine an invaluable asset in medicinal chemistry libraries.

The chlorine substituent at the 3rd position adds another layer of reactivity, enabling further derivatization through nucleophilic aromatic substitution reactions. This allows chemists to explore a wide range of structural modifications, tailoring the compound's properties to specific therapeutic needs. Such flexibility has been instrumental in designing molecules with targeted biological activities.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These computational approaches have complemented traditional synthetic methods, enabling researchers to identify promising candidates more efficiently.

In clinical settings, derivatives of 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine have shown promise in treating various conditions. For instance, some analogs have demonstrated anti-proliferative effects against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth. Additionally, these compounds have exhibited anti-inflammatory properties by modulating immune responses and reducing pro-inflammatory cytokine production.

The synthesis of 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methodologies, reducing waste and minimizing environmental impact.

The pharmaceutical industry continues to invest heavily in research aimed at unlocking the full potential of heterocyclic compounds like 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine. Collaborative efforts between academia and industry are driving innovation in drug discovery pipelines. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers are poised to develop next-generation therapeutics that address unmet medical needs.

In conclusion, 3-chloro-5-fluoro-1H-pyrrolo[2,3-b]pyridine (CAS No. 1190321-60-8) represents a fascinating compound with significant therapeutic potential. Its unique structural features and versatile reactivity make it a valuable tool for medicinal chemists seeking to develop novel drugs. As research progresses, we can expect further insights into its applications across various disease areas.